1-(2-diethylamino-ethyl)-2,3-dihydro-1H-indol-5-ylamine

• Molecular Formula: C14H23N3
• Molecular Weight: 233.35 g/mol
• IUPAC Name: 1-[2-(diethylamino)ethyl]-2,3-dihydroindol-5-amine
• InChI: InChI=1S/C14H23N3/c1-3-16(4-2)9-10-17-8-7-12-11-13(15)5-6-14(12)17/h5-6,11H,3-4,7-10,15H2,1-2H3
• InChI Key: MQZARXCKNHSDMX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN1CCC2=C1C=CC(=C2)N

Description

1-(2-diethylamino-ethyl)-2,3-dihydro-1H-indol-5-ylamine is a useful research compound. Its molecular formula is C14H23N3 and its molecular weight is 233.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere 12.5 mL (0.090 mol) of 3-N,N-diethylamino-propyne was added to 25.00 g (0.106 mol) of 4-bromo-3-chloro-nitrobenzene, 43.7 mL (0.315 mol) of triethylamine, 10.40 g (0.009 mol) of tetrakis[triphenylphosphine]-palladium(II) and 1.71 g (0.009 mol) of copper(I)-iodide in 250 mL acetonitrile and the mixture was refluxed for 18 hours. The reaction mixture was evaporated down i. vac., combined with EtOAc and the organic phase was washed with water. The org. phase was evaporated down i. vac. and the residue was purified by column chromatography (silica gel, petroleum ether/EtOAc 10:0→4:1) followed by column chromatography (silica gel, dichloromethane).